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Compound of Interest

7-Bromo-4-oxo-4H-chromene-3-
Compound Name:
carbaldehyde

cat. No.: B1280513

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
7-Bromo-4-oxo-4H-chromene-3-carbaldehyde, a compound of interest in medicinal
chemistry and materials science.

Molecular and Physicochemical Data

The fundamental properties of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde are
summarized below. These values are critical for experimental design, analytical method
development, and computational modeling.

Property Value

Molecular Formula C1oHsBrOs[1][2][3][4][5]

Molecular Weight 253.05 g/mol [1][3]

Systematic Name 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde
7-bromo-4-oxo-4h-chromene-3-

Synonyms
carboxaldehyde[6]

CAS Number 122481-85-0[2]
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Experimental Protocols

While specific experimental applications will dictate the precise protocols, the following outlines
a general methodology for the synthesis of related chromone derivatives, which can be
adapted for 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde.

General Synthesis of Brominated 3-Formylchromone Derivatives:

A common synthetic route involves the Vilsmeier-Haack reaction. A substituted 2'-
hydroxyacetophenone serves as the starting material.

« Starting Material: A solution of an appropriately substituted hydroxyacetophenone (e.g., 4-
bromo-2-hydroxyacetophenone) is prepared in a suitable solvent, typically N,N-
dimethylformamide (DMF).

e Vilsmeier Reagent Formation: Phosphorus oxychloride (POCIs) is added dropwise to the
solution at a reduced temperature (e.g., 0 °C) to form the Vilsmeier reagent in situ.

» Reaction: The reaction mixture is stirred for an extended period, often overnight at room
temperature, to allow for the formylation and cyclization to occur.

o Work-up: The reaction is quenched by the addition of water. The resulting precipitate, the
desired chromone derivative, is collected by filtration.

 Purification: The crude product is washed with water and dried. Further purification can be
achieved through recrystallization or column chromatography.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's identity to its key
physicochemical properties.
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7-Bromo-4-oxo-4H-chromene-3-carbaldehyde

Determines ‘Identified By

Molecular Formula CAS Number
C10H5BrO3 122481-85-0

alculated From

Molecular Weight
253.05 g/mol

Click to download full resolution via product page

Caption: Relationship between compound identity and key data points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbaldehyde-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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